Cas no 2138181-69-6 (Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate)

• Product Name: Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate
• CAS No: 2138181-69-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD30631817
• CID: 4640859
• PubChem ID: 132327632
• Update Time: 2025-10-23

Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate

• MDL： MFCD30631817
• Inchi： 1S/C9H15NO3/c1-12-8-4-3-7(5-6-10-8)9(11)13-2/h7H,3-6H2,1-2H3
• InChI Key： XNBKMIALBTWIAL-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(=O)OC)CCN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9

Additional information on Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate

Exploring Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate (CAS No. 2138181-69-6): Properties, Applications, and Market Insights

Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate (CAS No. 2138181-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a seven-membered azepine ring with a methoxy and ester functional group, making it a valuable intermediate in synthetic chemistry. Researchers often search for "Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate synthesis" or "CAS 2138181-69-6 applications," highlighting its relevance in drug discovery and material science.

The compound's unique structure contributes to its versatility. The presence of the 7-methoxy group and ester moiety allows for diverse chemical modifications, enabling its use in building complex molecular architectures. Recent trends in "green chemistry intermediates" and "sustainable pharmaceutical synthesis" have increased interest in such tailored heterocycles, as they often reduce synthetic steps and improve atom economy. Laboratories optimizing "azepine-based scaffold design" frequently explore this compound's potential.

From a physicochemical perspective, Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate typically appears as a colorless to pale yellow liquid or low-melting solid with moderate polarity. Its solubility profile—soluble in common organic solvents like dichloromethane, THF, and ethyl acetate but sparingly soluble in water—makes it suitable for various reaction conditions. Analytical chemists investigating "HPLC methods for azepine derivatives" or "spectroscopic characterization of nitrogen heterocycles" often reference this compound's distinct NMR and mass spectral patterns.

The pharmaceutical industry values this azepine derivative for its role in developing bioactive molecules. Patent literature reveals its incorporation in "CNS-targeting drug candidates" and "GPCR modulator scaffolds," particularly where ring strain and conformational flexibility influence biological activity. With growing searches for "neuropharmaceutical intermediates 2024" and "privileged structures in medicinal chemistry," CAS 2138181-69-6 maintains relevance in cutting-edge therapeutic development.

Industrial applications extend beyond pharma. Material scientists exploring "functionalized heterocycles for organic electronics" have investigated similar structures as potential precursors for conductive polymers or light-emitting materials. The compound's balanced lipophilicity, a frequent topic in "QSAR modeling parameters" discussions, also makes it interesting for agrochemical research, particularly in designing systemic active ingredients.

Market dynamics for Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate reflect broader trends in fine chemicals. Supplier catalogs increasingly list it under "high-value pharmaceutical intermediates," with purity specifications typically exceeding 97%. Procurement specialists often search for "bulk suppliers of CAS 2138181-69-6" or "custom synthesis azepine derivatives," indicating demand from both large-scale manufacturers and research institutions. Recent supply chain analyses suggest stable availability, though technical-grade material commands different pricing than analytically pure samples.

Handling and storage recommendations align with standard organic compound protocols—protection from moisture and oxidation under inert atmosphere at low temperatures. Safety data sheets emphasize standard laboratory precautions, avoiding classifications that would limit its research utility. This positions CAS 2138181-69-6 favorably compared to more regulated structural analogs, a factor increasingly important in "research chemical selection criteria" discussions.

Ongoing research explores novel derivatives of this scaffold, particularly through "catalytic C-H functionalization" techniques that improve synthetic efficiency. Publications addressing "azepine ring expansion strategies" or "stereoselective modifications of cyclic amines" frequently cite this compound's reactivity profile. Such studies contribute to its growing importance in academic and industrial settings alike.

In analytical applications, Methyl 7-methoxy-3,4,5,6-tetrahydro-2H-azepine-4-carboxylate serves as a reference standard for method development. Chromatographers studying "HPLC separation of saturated nitrogen heterocycles" or "GC-MS fragmentation patterns of ester compounds" utilize its well-characterized behavior. These applications complement its primary role as a synthetic building block.

The compound's patent landscape reveals continuous innovation, with recent filings describing novel "multifunctional azepine platforms" for targeted drug delivery. This aligns with industry trends toward "modular drug discovery approaches" and explains sustained interest from medicinal chemistry teams worldwide. As research into "conformationally constrained pharmacophores" advances, CAS 2138181-69-6 remains a structurally intriguing candidate for further exploration.